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molecular formula C7H6ClN3 B8251090 6-chloro-4-methyl-1H-pyrazolo[4,3-c]pyridine

6-chloro-4-methyl-1H-pyrazolo[4,3-c]pyridine

Cat. No. B8251090
M. Wt: 167.59 g/mol
InChI Key: RQAOFKWFYFRMBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09233979B2

Procedure details

A solution of 4,6-dichloro-2-methylnicotinaldehyde (5.25 g, 23.48 mmol) in DMA (50 mL) was treated with hydrazine (7.37 mL, 235 mmol) at 0° C. The reaction was stirred for 15 min and then warmed to 80° C. for 2 h. The reaction was cooled and diluted with EtOAc and washed with water. The organic phase was dried over MgSO4, filtered, and concentrated in vacuo. The residue was purified by flash chromatography (0-100% EtOAc/hexanes) to give 6-chloro-4-methyl-1H-pyrazolo[4,3-c]pyridine. MS ESI calc'd. for C7H6ClN3 [M+1]+ 168. found 168.
Quantity
5.25 g
Type
reactant
Reaction Step One
Quantity
7.37 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
Cl[C:2]1[C:7]([CH:8]=O)=[C:6]([CH3:10])[N:5]=[C:4]([Cl:11])[CH:3]=1.[NH2:12][NH2:13]>CC(N(C)C)=O.CCOC(C)=O>[Cl:11][C:4]1[N:5]=[C:6]([CH3:10])[C:7]2[CH:8]=[N:12][NH:13][C:2]=2[CH:3]=1

Inputs

Step One
Name
Quantity
5.25 g
Type
reactant
Smiles
ClC1=CC(=NC(=C1C=O)C)Cl
Name
Quantity
7.37 mL
Type
reactant
Smiles
NN
Name
Quantity
50 mL
Type
solvent
Smiles
CC(=O)N(C)C
Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
The reaction was stirred for 15 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash chromatography (0-100% EtOAc/hexanes)

Outcomes

Product
Details
Reaction Time
15 min
Name
Type
product
Smiles
ClC1=CC2=C(C(=N1)C)C=NN2

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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